Cas no 54831-69-5 (Dinoprostone tromethamine)

• Product Name: Dinoprostone tromethamine
• CAS No: 54831-69-5
• MF: C₂₄H₄₃NO₈
• MW: 473.600128412247
• CID: 2843491
• Update Time: 2023-08-07

Dinoprostone tromethamine Chemical and Physical Properties

Names and Identifiers

• Dinoprostone tromethamine
• E318553LJ7
• Prostaglandin E2alpha tromethamine salt
• Q27276799

• Inchi： 1S/C20H32O5.C4H11NO3/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25;5-4(1-6,2-7)3-8/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25);6-8H,1-3,5H2/b7-4-,13-12+;/t15-,16+,17+,19+;/m0./s1
• InChI Key： HNMGGLHQYYEEPD-FNCSRODBSA-N
• SMILES： O[C@@H]1CC([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O.OCC(CO)(CO)N

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 523
• Topological Polar Surface Area: 182